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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl tiglate, an ester with the chemical formula C11H2002, is primarily recognized for its
characteristic fresh, green, and fruity aroma, leading to its widespread use in the fragrance and
flavor industries.[1][2][3] Its physicochemical properties, notably its hydrophobicity (estimated
logP of 4.263) and low aqueous solubility, present both challenges and opportunities for its
application in other fields, such as pharmaceuticals and specialty chemicals.[4][5] The
development of controlled release formulations for hexyl tiglate can enable prolonged action,
targeted delivery, and improved stability, thereby expanding its potential utility beyond its
current applications.

These application notes provide a comprehensive overview of the formulation strategies,
experimental protocols, and evaluation methods for developing controlled release systems for
hexyl tiglate. The methodologies described are based on established principles for the
encapsulation of hydrophobic compounds and are intended to serve as a foundational guide for
researchers.

Physicochemical Properties of Hexyl Tiglate

A thorough understanding of the physicochemical properties of Hexyl tiglate is crucial for the
rational design of a controlled release formulation. Key properties are summarized in the table
below.
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Property Value Reference
Molecular Formula C11H2002 [11[3]
Molecular Weight 184.28 g/mol [6]
Appearance Colorless liquid [31[5]
Odor Fresh, green, fruity [21[3114]
Boiling Point 230.32 °C [5]
Flash Point 108.00 °C [4161[7]
Specific Gravity 0.889-0.899 @ 25°C [61[7]
Refractive Index 1.439-1.448 @ 20°C [6][7]
Solubility Insoluble in water; soluble in 5]
alcohol
logP (o/w) 4.263 (estimated) [4]

Controlled Release Formulation Strategy: Polymeric
Nanoparticles

Given the hydrophobic nature of hexyl tiglate, encapsulation within polymeric nanopatrticles is
a promising approach for achieving controlled release. Poly(lactic-co-glycolic acid) (PLGA), a
biodegradable and biocompatible polymer, is an excellent candidate for creating a matrix to
entrap the compound. The solvent evaporation method is a widely used and effective technique
for encapsulating hydrophobic agents within PLGA nanoparticles.[8][9][10]

Experimental Workflow for Formulation of Hexyl Tiglate
Loaded PLGA Nanoparticles
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UAEmie 8 Ees g o Aqueous Phase Preparation

Dissolve Hexyl Tiglate
and PLGA in an
organic solvent

(e.g., Dichloromethane)

Prepare an aqueous solution
of a surfactant
(e.g., Polyvinyl Alcohol - PVA)

Emulsification
A4
Add organic phase to
aqueous phase under
high-speed homogenization
or sonication to form an
oil-in-water (o/w) emulsion

Solvent Eyaporation

Stir the emulsion at
room temperature to allow
the organic solvent to evaporate,
leading to nanoparticle formation

Nanoparticle Recovery and Purification

Centrifuge the nanoparticle
suspension to collect
the nanoparticles

'

Wash the nanoparticles with
distilled water to remove
excess surfactant

'

Lyophilize the washed
nanoparticles to obtain
a dry powder

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Animal Model Selection and Acclimatization

Select appropriate animal model
(e.g., rats, mice) and allow for
an acclimatization period

Dosin
v g
Administer the Hexyl Tiglate Include control groups
formulation (e.g., intravenous, (e.q., free Hexyl Tiglate,
intramuscular, subcutaneous) placebo nanoparticles)

Sample Collection

Collect blood samples at | L
predetermined time points

Sample v&nalysis

Process blood samples to
obtain plasma

'

Quantify Hexyl Tiglate
concentration in plasma
using a validated analytical method

Pharmacokinetic Analysis

Y

Plot plasma concentration-time
profile

'

Calculate pharmacokinetic parameters
(e.g., Cmax, Tmax, AUC, t1/2)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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